Cas no 88330-41-0 (1-methyl-1H-Indole-5,6-dicarbonitrile)

• Product name: 1-methyl-1H-Indole-5,6-dicarbonitrile
• CAS No: 88330-41-0
• MF: C₁₁H₇N₃
• MW: 181.19338
• CID: 636971
• PubChem ID: 11217603

1-methyl-1H-Indole-5,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Indole-5,6-dicarbonitrile
• 1-methylindole-5,6-dicarbonitrile
• 88330-41-0
• 1H-Indole-5,6-dicarbonitrile, 1-methyl-
• DTXSID90459023

• Inchi： InChI=1S/C11H7N3/c1-14-3-2-8-4-9(6-12)10(7-13)5-11(8)14/h2-5H,1H3
• InChI Key： OEEUPHVMINYMMS-UHFFFAOYSA-N
• SMILES： CN1C=CC2=CC(=C(C=C21)C#N)C#N

Computed Properties

• Exact Mass: 181.063997236g/mol
• Monoisotopic Mass: 181.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų
• XLogP3: 1.4